Cas no 480444-15-3 (N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide)

N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide is a chiral sulfonamide derivative featuring a dihydrooxazole moiety, which enhances its potential as an intermediate in asymmetric synthesis and pharmaceutical applications. The stereospecific (4S)-isopropyl group contributes to its selectivity in binding interactions, making it valuable for catalytic and medicinal chemistry research. Its methanesulfonamide group provides stability and reactivity, facilitating further functionalization. The compound’s well-defined structure and purity make it suitable for precise synthetic routes, particularly in the development of bioactive molecules. Its rigid scaffold offers advantages in designing enzyme inhibitors or ligands with targeted activity.
N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide structure
480444-15-3 structure
Product Name:N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide
CAS No:480444-15-3
MF:C14H20N2O3S
MW:296.385202407837
CID:2640046
PubChem ID:11380924
Update Time:2025-10-28

N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide
    • MFCD31381703
    • A1-06765
    • N-{2-[(4S)-4-isopropyl-4,5-dihydro-1,3-oxazol-2-yl]-6-methylphenyl}methanesulfonamide
    • (S)-N-(2-(4-isopropyl-4,5-dihydrooxazol-2-yl)-6-methylphenyl)methanesulfonamide
    • N-[2-methyl-6-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]methanesulfonamide
    • BDN58RY3FV
    • (Methanesulfonamide,N-[2-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methylphenyl]- )
    • 480444-15-3
    • Methanesulfonamide,N-[2-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methylphenyl]-
    • Methanesulfonamide, N-[2-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methylphenyl]-
    • (S)-N-(2-(4-Isopropyl-4,5-dihydrooxazol-2- yl)-6-methylphenyl) methanesulfonamide(EBH)
    • SCHEMBL502861
    • N-{2-methyl-6-[(4S)-4-(propan-2-yl)-4,5-dihydro-1,3-oxazol-2-yl]phenyl}methanesulfonamide
    • E85223
    • KCLDECJIUSCXOX-GFCCVEGCSA-N
    • N-[2-[(4S)-4,5-Dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methylphenyl]methanesulfonamide
    • AC-31765
    • Inchi: 1S/C14H20N2O3S/c1-9(2)12-8-19-14(15-12)11-7-5-6-10(3)13(11)16-20(4,17)18/h5-7,9,12,16H,8H2,1-4H3/t12-/m1/s1
    • InChI Key: KCLDECJIUSCXOX-GFCCVEGCSA-N
    • SMILES: S(C)(NC1C(C)=CC=CC=1C1=N[C@H](CO1)C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 296.11946368g/mol
  • Monoisotopic Mass: 296.11946368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 436.4±55.0 °C at 760 mmHg
  • Flash Point: 217.7±31.5 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide Security Information

N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide Pricemore >>

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N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide Related Literature

Additional information on N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide

N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide (CAS No. 480444-15-3): A Comprehensive Overview

N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide (CAS No. 480444-15-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an isopropyl-dihydrooxazole moiety and a methanesulfonamide group, offers a wide range of potential applications. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel bioactive molecules.

The compound's 4,5-dihydrooxazole ring is a key structural element that contributes to its stability and reactivity. This heterocyclic framework is often found in molecules with significant biological activity, which explains the growing interest in N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide. Researchers are particularly intrigued by its potential as a building block for drug discovery, especially in the development of enzyme inhibitors and receptor modulators. The presence of the methanesulfonamide group further enhances its versatility, allowing for various chemical modifications.

In recent years, the demand for CAS 480444-15-3 has increased due to its relevance in cutting-edge research areas such as targeted therapy and precision medicine. Scientists are exploring its potential in designing small-molecule drugs that can interact with specific biological targets. The compound's isopropyl-dihydrooxazole core is particularly valuable for creating analogs with improved pharmacokinetic properties, a topic frequently searched in academic and industrial databases.

One of the most discussed applications of N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide is in the field of kinase inhibition. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases. The structural features of this compound make it a promising candidate for developing selective kinase inhibitors, a hot topic in current pharmaceutical research. This aligns with the frequent searches for "kinase inhibitor scaffolds" and "small-molecule drug design" in scientific literature.

Another area where CAS 480444-15-3 shows potential is in the development of anti-inflammatory agents. The methanesulfonamide group is known to contribute to the anti-inflammatory activity of several clinically used drugs. Researchers are investigating whether derivatives of this compound could offer new therapeutic options for chronic inflammatory conditions, a subject of high interest in medical forums and research publications.

The synthesis of N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide involves multi-step organic reactions, with careful attention to stereochemistry due to the presence of the (4S)-4-isopropyl configuration. This aspect is crucial for maintaining the compound's bioactive properties and is often a focus of optimization in process chemistry. The synthetic routes to this compound are frequently discussed in patents and research papers, reflecting its importance in medicinal chemistry.

From a commercial perspective, CAS 480444-15-3 is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology industries. Its price and availability can vary depending on the scale of purchase and the level of purity required. Companies engaged in drug discovery often seek this compound for their screening libraries, driving its market demand. This trend is evident from the increasing number of inquiries and orders recorded by chemical distributors.

Quality control and characterization of N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide are critical aspects for researchers and manufacturers. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure the compound's purity and structural integrity. These quality assurance measures are essential for maintaining reproducibility in biological assays and other research applications.

Looking ahead, the future of CAS 480444-15-3 appears promising as research continues to uncover its potential applications. With the growing emphasis on personalized medicine and targeted drug delivery, compounds with well-defined stereochemistry and modifiable functional groups, like this one, are likely to remain in high demand. The scientific community's interest in this molecule is expected to grow, particularly as more data emerges about its biological activities and therapeutic potential.

In conclusion, N-[2-[(4S)-4-isopropyl-4,5-dihydrooxazol-2-yl]-6-methyl-phenyl]methanesulfonamide represents an important chemical entity in modern pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable tool for drug discovery and development. As research progresses, this compound may pave the way for new therapeutic agents addressing unmet medical needs, solidifying its position as a molecule of significant scientific and commercial interest.

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